6-(4-(2-fluorophenyl)piperazine-1-carbonyl)-1,3-dimethyl-7-propyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione

• IUPAC Name: 6-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1,3-dimethyl-7-propylpyrrolo[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H26FN5O3/c1-4-9-28-18(14-15-19(28)24(2)22(31)25(3)20(15)29)21(30)27-12-10-26(11-13-27)17-8-6-5-7-16(17)23/h5-8,14H,4,9-13H2,1-3H3
• InChI Key: CSXAOOLINRPZHQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC2=C1N(C(=O)N(C2=O)C)C)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C22H26FN5O3
• Molecular Weight: 427.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrrolo[2,3-d]pyrimidine ring, and a carbonyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The fluorophenyl group would likely contribute to the compound’s polarity, and the piperazine and pyrrolo[2,3-d]pyrimidine rings could potentially participate in aromatic stacking interactions.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the carbonyl group could potentially undergo nucleophilic addition reactions, and the piperazine ring could participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and functional groups. For example, its solubility would likely be influenced by the polar fluorophenyl group and the polar carbonyl group.

Scientific Research Applications

Fluorescent Properties and Receptor Visualization

A study by Lacivita et al. (2009) synthesized environment-sensitive fluorescent ligands for human 5-HT1A receptors, demonstrating high receptor affinity and promising fluorescence properties for receptor visualization in biological systems (Lacivita et al., 2009).

Novel Herbicidal Activity

Li et al. (2005) reported on the synthesis of novel herbicidal 1-phenyl-piperazine-2,6-diones, showing significant herbicidal activity, which could suggest potential agricultural applications for similar compounds (Li et al., 2005).

Antimicrobial and Antimalarial Agents

Research into piperazine and pyrrolidine derivatives by Mendoza et al. (2011) has highlighted their capacity to inhibit the growth of Plasmodium falciparum, suggesting potential applications in the development of antimalarial agents (Mendoza et al., 2011).